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For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the principles and experimental
methodologies for characterizing the solubility and diffusion of hydrogen in nickel-platinum (Ni-
Pt) alloys. Due to a notable scarcity of publicly available quantitative data specifically for the Ni-
Pt alloy system, this document focuses on the established experimental protocols and the
behavior of hydrogen in pure nickel, which serves as the foundational component of these
alloys. The anticipated effects of platinum addition are discussed based on available literature
concerning other alloy systems and surface studies.

Introduction

The interaction of hydrogen with metallic alloys is a critical area of study with significant
implications for various fields, including energy storage, catalysis, and materials science.
Nickel-platinum alloys, known for their catalytic activity and corrosion resistance, are of
particular interest. Understanding the solubility and diffusion of hydrogen in these materials is
paramount for predicting their performance and longevity in hydrogen-rich environments.
Solubility dictates the concentration of hydrogen that can be absorbed by the material, while
the diffusion coefficient determines the rate at which hydrogen atoms move through the alloy
lattice.
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Fundamental Concepts
Hydrogen Solubility

Hydrogen solubility in metals is the extent to which hydrogen gas can dissolve in the metallic
lattice. For diatomic gases like hydrogen, this process is typically governed by Sieverts' Law,
which states that the concentration of the dissolved gas is proportional to the square root of the
partial pressure of the gas in the surrounding environment.[1][2] This relationship arises from
the dissociation of molecular hydrogen (Hz) into two hydrogen atoms (H) upon adsorption onto
the metal surface before dissolving into the interstitial sites of the crystal lattice.[3]

The temperature dependence of hydrogen solubility often follows an Arrhenius-type
relationship, where solubility can either increase or decrease with temperature depending on
whether the dissolution process is endothermic or exothermic.

Hydrogen Diffusion

Hydrogen diffusion in metals is the process by which hydrogen atoms migrate from one
interstitial site to another within the crystal lattice. This is a thermally activated process, and the
diffusion coefficient (D) is strongly dependent on temperature, typically following the Arrhenius
equation:

D = Do * exp(-Ea / RT)

where Do is the pre-exponential factor, Ea is the activation energy for diffusion, R is the gas
constant, and T is the absolute temperature. The presence of alloying elements, grain
boundaries, dislocations, and other lattice defects can significantly influence the diffusion of
hydrogen by creating trapping sites, which can lower the effective diffusion coefficient.[4]

Quantitative Data

A thorough review of the scientific literature reveals a significant lack of specific experimental
data for hydrogen solubility and diffusion in bulk nickel-platinum alloys across a range of
compositions and temperatures. However, extensive data is available for pure nickel, which is
summarized below.

Hydrogen Solubility in Pure Nickel
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The solubility of hydrogen in pure nickel is relatively low compared to other transition metals
like palladium. The available data is often presented in the form of Sieverts' constants.

Hydrogen
Temperature (K) Pressure (atm) = Reference
Solubility (at. ppm)

623 1 ~10 2]
873 1 ~50 2]
1273 1 ~200 2]

Note: The values presented are approximate and can vary depending on the experimental
conditions and material purity.

One study on Pt-implanted nickel suggested that the presence of platinum at the surface
increases hydrogen solubility.[S] However, it is crucial to note that this pertains to a surface
modification and may not be representative of the behavior in a bulk Ni-Pt alloy.

Hydrogen Diffusion in Pure Nickel

The diffusion of hydrogen in pure nickel has been extensively studied. The diffusion coefficient
is a function of temperature and can be described by the Arrhenius relationship.

Pre-
. Activation Diffusion
Temperature exponential .
Energy (Ea) Coefficient (D)  Reference
(K) Factor (Do)
(kJ/mol) (m?3/s)
(m?3/s)
298 7.11x 1077 41.1 ~3.5x 1014 [5]
623 7.11x 1077 41.1 ~1.5x 10-10 [5]
873 7.11x1077 41.1 ~4.1x10°° [5]

Research on Pt-implanted nickel indicated a lower effective diffusion coefficient of hydrogen
compared to unimplanted nickel, suggesting that platinum may act as a trapping site or
otherwise impede hydrogen transport.[5]
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Experimental Protocols

Accurate determination of hydrogen solubility and diffusion requires sophisticated experimental

techniques. The following sections detail the methodologies for the most common approaches.

Measurement of Hydrogen Solubility: Sieverts’
Apparatus

The Sieverts' method is a volumetric technique used to measure the amount of gas absorbed

by a solid or liquid.[6][7] The apparatus consists of a calibrated gas burette connected to a

sample chamber, both of which are enclosed in a temperature-controlled environment.

Experimental Procedure:

Sample Preparation: A known mass of the Ni-Pt alloy is placed in the sample chamber.

Degassing: The sample is heated under a high vacuum to remove any pre-existing dissolved
gases.

Volume Calibration: The volume of the sample chamber (dead volume) is determined, often
by filling it with an inert gas like argon.

Hydrogen Introduction: A known amount of high-purity hydrogen gas is introduced into the
gas burette.

Absorption Measurement: The valve connecting the burette and the sample chamber is
opened, allowing the alloy to absorb hydrogen. The pressure drop in the system is monitored
until it stabilizes, indicating that equilibrium has been reached.

Calculation: The amount of absorbed hydrogen is calculated from the initial and final
pressures, the known volumes of the system, and the temperature, using the ideal gas law.

Isotherm Generation: The process is repeated at different pressures to generate a pressure-
composition-isotherm (PCI) curve.
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Caption: Workflow for determining hydrogen solubility using the Sieverts' method.

Measurement of Hydrogen Diffusion: Electrochemical
Permeation

The electrochemical permeation technique, often utilizing a Devanathan-Stachurski cell, is a
sensitive method for measuring hydrogen diffusion in metals at or near ambient temperatures.

[81°]
Experimental Procedure:
o Cell Setup: A thin membrane of the Ni-Pt alloy separates two electrochemical cells.

e Hydrogen Charging: In the charging cell, the membrane acts as the cathode. An external
power source is used to cathodically charge the membrane with hydrogen, typically in an
acidic or alkaline solution. This creates a high concentration of hydrogen on the entry side of
the membrane.

o Hydrogen Detection: In the detection cell, the exit side of the membrane is held at a more
anodic potential, causing any hydrogen atoms that permeate through the membrane to be
immediately oxidized.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b13787846?utm_src=pdf-body-img
https://www.mdpi.com/1996-1944/16/20/6622
https://www.researchgate.net/publication/374584177_Hydrogen_Diffusion_in_Nickel_Superalloys_Electrochemical_Permeation_Study_and_Computational_AI_Predictive_Modeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13787846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Permeation Current Measurement: The oxidation of hydrogen atoms at the exit surface
generates a current, which is measured as a function of time.

o Data Analysis: The diffusion coefficient is determined by analyzing the time lag before the
permeation current begins to rise or by fitting the entire permeation transient to Fick's second
law of diffusion.

Setup Devanathan-Stachurski Cell
with Ni-Pt Membrane

:

Initiate Cathodic Hydrogen Charging

'

Apply Anodic Potential to Detection Side

'

Record Permeation Current vs. Time

'

Analyze Permeation Transient

'

Determine Diffusion Coefficient (D)
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Caption: Experimental workflow for the electrochemical permeation technique.

Characterization of Hydrogen Trapping: Thermal
Desorption Spectroscopy (TDS)

Thermal Desorption Spectroscopy (TDS) is a powerful technique for studying the trapping and
detrapping of hydrogen in materials.[10][11] It provides information about the binding energies
of hydrogen to different microstructural features.

Experimental Procedure:

e Hydrogen Charging: The Ni-Pt sample is charged with hydrogen, either through high-
pressure gas exposure or electrochemically.

o TDS Measurement: The hydrogen-charged sample is placed in a high-vacuum chamber and
heated at a constant rate.

» Desorption Detection: A mass spectrometer is used to measure the rate of hydrogen
desorption from the sample as a function of temperature.

o Data Analysis: The resulting TDS spectrum shows one or more desorption peaks. The
temperature at which each peak occurs is related to the binding energy of hydrogen to a
specific type of trap site. The area under each peak is proportional to the amount of
hydrogen trapped at that site.
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Caption: Workflow for Thermal Desorption Spectroscopy (TDS) analysis.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b13787846?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13787846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationships in Hydrogen-Material
Interactions

The interplay between solubility, diffusion, and trapping governs the overall behavior of
hydrogen in Ni-Pt alloys.

Material Properties External Conditions
Microstructure Alloy Composition .
(Grain Size, Defects) (Ni:Pt Ratio) H2 Partial Pressure Temperature
ieverts' Law
Hydrogen Behavior

D

Diffusion

Overall Permeability
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Caption: Factors influencing hydrogen behavior in Ni-Pt alloys.

Conclusion and Future Outlook

While a comprehensive dataset on the solubility and diffusion of hydrogen in nickel-platinum
alloys is currently lacking in the public domain, the experimental frameworks for characterizing
these properties are well-established. This guide provides the necessary theoretical
background and detailed experimental protocols to enable researchers to undertake such
investigations. Future work should focus on systematic studies across a range of Ni-Pt
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compositions and temperatures to populate the much-needed quantitative database for this
important class of materials. Such data will be invaluable for the design and implementation of
Ni-Pt alloys in hydrogen-related technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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